1-butylsulfonyl-N-(5-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-butylsulfonyl-N-(5-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C12H21N5O3S/c1-3-4-8-21(19,20)17-7-5-6-10(17)11(18)14-12-13-9(2)15-16-12/h10H,3-8H2,1-2H3,(H2,13,14,15,16,18)
• InChI Key: MRRCMMLGMBDDNV-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CCCC1C(=O)NC2=NNC(=N2)C
• Molecular Formula: C12H21N5O3S
• Molecular Weight: 315.39 g/mol

Description

1-butylsulfonyl-N-(5-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-2-carboxamide is a synthetic compound that belongs to the class of triazole derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-butylsulfonyl-N-(5-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-2-carboxamide typically involves the following steps:

Formation of the triazole ring:

Introduction of the butylsulfonyl group: This step involves the reaction of the triazole derivative with a butylsulfonyl chloride in the presence of a base such as triethylamine.

Formation of the pyrrolidine ring: The final step involves the cyclization of the intermediate compound to form the pyrrolidine ring.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

1-butylsulfonyl-N-(5-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-2-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Sulfides.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential as an anticancer, antifungal, or antibacterial agent.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-butylsulfonyl-N-(5-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

Fluconazole: An antifungal agent with a triazole ring.

Voriconazole: Another antifungal agent with a triazole ring.

Rufinamide: An antiepileptic drug with a triazole ring.

Uniqueness

1-butylsulfonyl-N-(5-methyl-1H-1,2,4-triazol-3-yl)pyrrolidine-2-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its butylsulfonyl and pyrrolidine moieties differentiate it from other triazole derivatives, potentially leading to unique applications and mechanisms of action .